Cas no 898407-57-3 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 898407-57-3
• MF: C₂₅H₂₇N₃O₃S
• MW: 449.565184831619
• CID: 5480373
• Update Time: 2025-07-14

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

• Inchi： 1S/C25H27N3O3S/c1-31-22-10-5-3-8-19(22)12-14-26-24(29)25(30)27-17-21(23-11-6-16-32-23)28-15-13-18-7-2-4-9-20(18)28/h2-11,16,21H,12-15,17H2,1H3,(H,26,29)(H,27,30)
• InChI Key： GCJCEWMHQZKMSU-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)C(NCCC1=CC=CC=C1OC)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

Introduction to N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 898407-57-3)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 898407-57-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and thiophene, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide consists of an indole ring, a thiophene ring, and an ethane diamide bridge. The indole ring is known for its role in the synthesis of many natural products and pharmaceuticals, while the thiophene ring adds additional functionality and potential for bioactivity. The ethane diamide bridge connects these two heterocyclic moieties, creating a versatile scaffold that can be modified to enhance specific biological properties.

Recent studies have focused on the pharmacological properties of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide has cytotoxic effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These results are promising and warrant further investigation in clinical settings.

In addition to its anti-inflammatory and anticancer properties, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and beta-amyloid peptides. This makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-y l)ethyl-N'- ₂(₂-methoxyphenyl)ethylethanediamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate amine derivatives with thiophene-containing aldehydes followed by reductive amination to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential commercial applications.

The pharmacokinetic properties of N-₂(₂,₃-dihydro-H-indol--y l)-₂(-y l)-N'< strong>-₂(₂-methoxyphen yl) strong>- eth ylethan ed i am ide strong> have been extensively studied to understand its behavior in biological systems. In vivo studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it exhibits low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of < strong>N- strong>< strong>₂(₂ ,₃ -d i hy dro- strong>< strong>H- strong>< strong>i nd ol- strong>< strong>-y l) strong>< strong>-₂( strong>< strong>-y l) strong>< strong>-N' strong>< strong>-₂(₂ -m e th o xyp h e n yl) strong>< strong>-e th y le t h an e d i am id e strong> in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a solid foundation for advancing this compound into later stages of clinical development.

In conclusion, < strong>N- strong>< strong>₂(₂ ,₃ -d i hy dro- strong>< strong>H- strong>< strong>i nd ol- strong>< st rong>-y l) st rong >< st rong > - ₂ ( st rong >< st rong > - y l ) st rong >< st rong > - N ' st rong >< st rong > - ₂ ( ₂ - m e th o xyp h e n yl ) st rong >< st rong > - e th y le t h an e d i am id e st rong > (CAS No. 898407–57–3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and promising biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. p >